Cas no 65934-71-6 (N-(propan-2-yl)-3-(trifluoromethyl)aniline)

• Product Name: N-(propan-2-yl)-3-(trifluoromethyl)aniline
• CAS No: 65934-71-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 1692252
• PubChem ID: 14555378
• Update Time: 2025-04-21

N-(propan-2-yl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-methylethyl)-3-(trifluoromethyl)-
• 65934-71-6
• CS-0231670
• G42370
• n-isopropyl-3-(trifluoromethyl)aniline
• N-(propan-2-yl)-3-(trifluoromethyl)aniline
• Z266512668
• DB-173112
• N-propan-2-yl-3-(trifluoromethyl)aniline
• GXUVGWHHCTZQSK-UHFFFAOYSA-N
• EN300-109372
• CHEMBL5010637
• SCHEMBL633235
• AKOS000231246

• Inchi： 1S/C10H12F3N/c1-7(2)14-9-5-3-4-8(6-9)10(11,12)13/h3-7,14H,1-2H3
• InChI Key： GXUVGWHHCTZQSK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C)C)(F)F

Computed Properties

• Exact Mass: 203.09226
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03